Cas no 1807163-63-8 (4-Chloro-5-chloromethyl-2-cyanobenzoic acid)

• Product Name: 4-Chloro-5-chloromethyl-2-cyanobenzoic acid
• CAS No: 1807163-63-8
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 4981316
• Update Time: 2025-05-19

4-Chloro-5-chloromethyl-2-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-chloromethyl-2-cyanobenzoic acid

• Inchi： 1S/C9H5Cl2NO2/c10-3-5-1-7(9(13)14)6(4-12)2-8(5)11/h1-2H,3H2,(H,13,14)
• InChI Key： JMZPUGHLDUTEOV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C(=O)O)C=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 4-Chloro-5-chloromethyl-2-cyanobenzoic acid

Professional Introduction to 4-Chloro-5-chloromethyl-2-cyanobenzoic acid (CAS No. 1807163-63-8)

4-Chloro-5-chloromethyl-2-cyanobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807163-63-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural framework, incorporating chloro and cyano functional groups, which endows it with distinct chemical properties and potential applications in the synthesis of biologically active molecules.

The molecular structure of 4-Chloro-5-chloromethyl-2-cyanobenzoic acid consists of a benzoic acid core substituted with a chlorine atom at the 4-position, a chloromethyl group at the 5-position, and a cyano group at the 2-position. This arrangement creates multiple reactive sites, making it a versatile intermediate in organic synthesis. The presence of both electron-withdrawing (cyano) and electron-donating (chloromethyl) groups allows for diverse chemical transformations, including nucleophilic addition, condensation reactions, and metal-catalyzed coupling processes.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives. The structural features of 4-Chloro-5-chloromethyl-2-cyanobenzoic acid have prompted researchers to investigate its role in drug discovery and development. Specifically, the cyano group can be converted into other functional moieties such as carboxamides or amides, which are common pharmacophores in medicinal chemistry. Additionally, the chloromethyl group provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of 4-Chloro-5-chloromethyl-2-cyanobenzoic acid is its potential application in the synthesis of novel therapeutic agents. For instance, researchers have explored its use in developing inhibitors targeting various enzymatic pathways implicated in diseases such as cancer, inflammation, and metabolic disorders. The benzoic acid scaffold is well-documented for its role in modulating biological processes, and modifications to this core structure can enhance or alter its pharmacological effects.

Recent studies have highlighted the compound's utility as a precursor in the synthesis of small-molecule inhibitors. By leveraging its reactive sites, scientists have been able to design molecules that interact with specific protein targets. For example, derivatives of 4-Chloro-5-chloromethyl-2-cyanobenzoic acid have shown promise in inhibiting kinases and other enzymes involved in signal transduction pathways. These findings underscore the importance of this compound as a building block in medicinal chemistry.

The synthetic versatility of 4-Chloro-5-chloromethyl-2-cyanobenzoic acid also makes it valuable for exploring new chemical entities (NCEs). Its ability to undergo various transformations allows for rapid screening and optimization of lead compounds. This adaptability is particularly crucial in drug discovery pipelines, where efficiency and flexibility are key factors in identifying promising candidates for further development.

In addition to its pharmaceutical applications, 4-Chloro-5-chloromethyl-2-cyanobenzoic acid has found utility in materials science and industrial chemistry. Its unique structural motifs make it a candidate for developing advanced materials with specific properties. For instance, it can be incorporated into polymers or coatings to enhance their thermal stability or mechanical strength. Such applications demonstrate the broad utility of this compound beyond traditional pharmaceutical contexts.

The chemical reactivity of 4-Chloro-5-chloromethyl-2-cyanobenzoic acid also positions it as a valuable tool in synthetic organic chemistry research. Its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, facilitates the construction of complex molecular architectures. These reactions are fundamental to modern synthetic strategies and enable access to diverse libraries of compounds for biological evaluation.

As research continues to advance, the potential applications of 4-Chloro-5-chloromethyl-2-cyanobenzoic acid are expected to expand further. Innovations in synthetic methodologies and computational chemistry may unlock new ways to harness its chemical diversity. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for society.

In conclusion,4-Chloro-5-chloromethyl-2-cyanobenzoic acid (CAS No. 1807163-63-8) represents a promising compound with multifaceted applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity make it an invaluable asset for researchers seeking to develop novel therapeutics or advanced materials. As our understanding of its properties grows, so too will its significance in scientific innovation.